Cas no 1209251-15-9 (8-Benzyl-8-azabicyclo[3.2.1]octane-3-carboxylic acid)

• Product Name: 8-Benzyl-8-azabicyclo[3.2.1]octane-3-carboxylic acid
• CAS No: 1209251-15-9
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• CID: 4685778
• Update Time: 2025-10-29

8-Benzyl-8-azabicyclo[3.2.1]octane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-benzyl-8-azabicyclo[3.2.1]octane-3-carboxylic acid
• NE58717
• 8-Benzyl-8-azabicyclo[3.2.1]octane-3-carboxylic acid

• Inchi： 1S/C15H19NO2/c17-15(18)12-8-13-6-7-14(9-12)16(13)10-11-4-2-1-3-5-11/h1-5,12-14H,6-10H2,(H,17,18)
• InChI Key： DUBXJYDLYSDKOX-UHFFFAOYSA-N
• SMILES： OC(C1CC2CCC(C1)N2CC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 8-Benzyl-8-azabicyclo[3.2.1]octane-3-carboxylic acid

8-Benzyl-8-azabicyclo[3.2.1]octane-3-carboxylic acid (CAS No: 1209251-15-9)

The compound 8-Benzyl-8-azabicyclo[3.2.1]octane-3-carboxylic acid, with the CAS registry number 1209251-15-9, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique bicyclic structure, which combines a bicyclo[3.2.1]octane framework with an azabicyclo system, further substituted with a benzyl group and a carboxylic acid moiety. The integration of these functional groups imparts the molecule with versatile chemical properties, making it a valuable component in various research and industrial applications.

The synthesis of 8-Benzyl-8-azabicyclo[3.2.1]octane-3-carboxylic acid involves a multi-step process that typically begins with the preparation of the bicyclic core. This is often achieved through ring-closing reactions or cycloaddition processes, which are carefully optimized to ensure high yields and purity. The subsequent functionalization steps, including the introduction of the benzyl group and the carboxylic acid moiety, are critical for achieving the desired chemical properties. Recent advancements in catalytic asymmetric synthesis have enabled researchers to construct this compound with high enantioselectivity, which is particularly important for applications in drug discovery.

In terms of chemical properties, 8-Benzyl-8-azabicyclo[3.2.1]octane-3-carboxylic acid exhibits remarkable stability under physiological conditions, making it suitable for use in biological systems. The bicyclic structure provides rigidity to the molecule, enhancing its binding affinity to target proteins or enzymes in pharmacological studies. The benzyl group introduces lipophilicity, while the carboxylic acid moiety confers acidity and potential for hydrogen bonding interactions.

The application of this compound spans across multiple disciplines. In pharmaceutical research, it has been explored as a potential lead compound for drug development targeting various therapeutic areas such as cancer, inflammation, and neurodegenerative diseases. For instance, recent studies have demonstrated its ability to inhibit specific kinases involved in cellular signaling pathways associated with cancer progression.

In materials science, 8-Benzyl-8-azabicyclo[3.2.1]octane-3-carboxylic acid has been utilized as a building block for constructing advanced materials with tailored mechanical and electronic properties. Its rigid structure and functional groups make it an ideal candidate for self-assembling systems or polymer precursors.

The latest research on this compound has focused on its potential as a chiral catalyst in asymmetric synthesis reactions. By leveraging its unique stereochemistry, scientists have developed novel catalytic protocols that offer improved enantioselectivity and reaction efficiency compared to traditional methods.

In conclusion, 8-Benzyl-8-azabicyclo[3.2.1]octane-3-carboxylic acid (CAS No: 1209251-15-9) stands as a testament to the ingenuity of modern organic chemistry and its applications across diverse fields.